6-[(3-Chloro-2-methylphenyl)carbamoyl]cyclohex-3-ene-1-carboxylic acid
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Description
6-[(3-Chloro-2-methylphenyl)carbamoyl]cyclohex-3-ene-1-carboxylic acid is a useful research compound. Its molecular formula is C15H16ClNO3 and its molecular weight is 293.75. The purity is usually 95%.
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Scientific Research Applications
Hydrogen Bonding and Molecular Structure
Research has explored the hydrogen bonding and crystal structures of anticonvulsant enaminones, highlighting the importance of molecular conformation and hydrogen bonding networks in determining the properties of compounds related to 6-[(3-Chloro-2-methylphenyl)carbamoyl]cyclohex-3-ene-1-carboxylic acid. For example, studies on anticonvulsant enaminones have revealed how cyclohexene rings adopt specific conformations, impacting the molecular interactions and stability of the compounds (Kubicki, Bassyouni, & Codding, 2000).
Antisepsis Agent Synthesis
Optically active cyclohexene derivatives have been synthesized for their potential as antisepsis agents, demonstrating the versatility of cyclohexene carboxylic acid derivatives in pharmaceutical applications. These studies offer insights into efficient synthetic routes and the impact of molecular chirality on biological activity (Yamada et al., 2006).
Organic Synthesis Techniques
The Curtius rearrangement has been employed in the synthesis of alkyl N-(1-cyclohex-3-enyl)carbamates from cyclohex-3-ene carboxylic acid, showcasing advanced organic synthesis techniques that enable the creation of structurally diverse and complex molecules. This research highlights the utility of cyclohex-3-ene carboxylic acid derivatives in the development of novel organic compounds with potential applications in various fields (Gómez-Sánchez & Marco-Contelles, 2005).
Microbial Resolution in Drug Precursors
The microbial resolution of racemic methyl 3-cyclohexene-1-carboxylate to produce chiral precursors for pharmaceuticals, such as Edoxaban, illustrates the integration of biotechnology in the synthesis of medically relevant compounds. This research underscores the importance of enantioselective processes in the pharmaceutical industry and the potential of microorganisms in achieving high enantioselectivity and yield (Dou, Xu, & Ni, 2020).
Properties
IUPAC Name |
6-[(3-chloro-2-methylphenyl)carbamoyl]cyclohex-3-ene-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16ClNO3/c1-9-12(16)7-4-8-13(9)17-14(18)10-5-2-3-6-11(10)15(19)20/h2-4,7-8,10-11H,5-6H2,1H3,(H,17,18)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUBWIOBFBFHVQX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)C2CC=CCC2C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.